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Compound of Interest

Compound Name: Cyanox CY 1790

Cat. No.: B1669380 Get Quote

Head-to-Head Comparison: Cyanox CY 1790 vs.
BHT in Polymer Stabilization
In the realm of polymer stabilization, the selection of an appropriate antioxidant is critical to

ensure the longevity and performance of plastic materials. This guide provides a detailed head-

to-head comparison of two commonly used phenolic antioxidants: Cyanox CY 1790, a high

molecular weight hindered phenolic antioxidant, and Butylated Hydroxytoluene (BHT), a

traditional and widely utilized stabilizer. This comparison is intended for researchers, scientists,

and professionals in drug development and polymer science, offering a comprehensive

overview of their performance based on available data.

Executive Summary
Cyanox CY 1790 and BHT are both effective in protecting polymers from degradation caused

by heat and oxygen. However, they exhibit key differences in their physical properties and

performance characteristics. Cyanox CY 1790, with its significantly higher molecular weight,

offers superior thermal stability, lower volatility, and minimal color contribution, making it

suitable for demanding applications where long-term heat stability and color retention are

crucial. BHT, while an effective and economical antioxidant, is more volatile and can contribute

to discoloration under certain processing conditions. The choice between these two stabilizers

will ultimately depend on the specific polymer, processing parameters, and end-use application

requirements.
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Data Presentation: A Comparative Analysis
The following tables summarize the key physical and performance characteristics of Cyanox
CY 1790 and BHT. Due to the limited availability of direct head-to-head comparative studies in

publicly accessible literature, the performance data for Cyanox CY 1790 is primarily qualitative,

based on technical datasheets, while quantitative data for BHT in polyethylene is provided as a

benchmark.

Table 1: Physical and Chemical Properties

Property Cyanox CY 1790
Butylated Hydroxytoluene
(BHT)

Chemical Name

1,3,5-Tris(4-tert-butyl-3-

hydroxy-2,6-

dimethylbenzyl)-1,3,5-triazine-

2,4,6(1H,3H,5H)-trione

2,6-di-tert-butyl-4-

methylphenol

CAS Number 40601-76-1 128-37-0

Molecular Formula C₄₂H₅₇N₃O₆ C₁₅H₂₄O

Molecular Weight 699.9 g/mol [1][2] 220.35 g/mol

Melting Point 159-162 °C[1] ~70 °C

Appearance White to off-white powder[1] White crystalline solid

Table 2: Performance in Polymer Stabilization (Polyethylene Matrix)
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Performance Metric Cyanox CY 1790
Butylated
Hydroxytoluene
(BHT)

Test Method

Oxidative Induction

Time (OIT) at 200°C

Expected to be high

due to low volatility

and high molecular

weight. (Specific data

not publicly available)

~25 minutes (at 0.1

wt%)[3]
ASTM D3895

Oxidation Index (after

accelerated aging)

Expected to be low,

indicating high

oxidative stability.

(Specific data not

publicly available)

0.21 (at 0.1 wt% in

HXLPE)[4][5]
FTIR Spectroscopy

Yellowness Index (YI)

Minimal color

contribution is a key

performance benefit.

[1] (Specific data not

publicly available)

Can contribute to

yellowing, especially

at higher processing

temperatures.[6]

ASTM E313

Thermal Stability

(Onset of

Decomposition by

TGA)

High thermal stability

due to high molecular

weight. (Specific data

not publicly available)

~370 °C (at 0.1 wt%)

[3]

Thermogravimetric

Analysis (TGA)

Volatility Low[1] High -

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the accurate assessment

of antioxidant performance. The following are summaries of standard testing protocols.

Oxidative Induction Time (OIT) - ASTM D3895
This method determines the oxidative stability of polyolefins by differential scanning calorimetry

(DSC).
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Sample Preparation: A small, representative sample of the polymer compound (typically 5-10

mg) is placed in an open aluminum pan.

Instrumentation: A differential scanning calorimeter, capable of precise temperature control

and gas atmosphere switching, is used.

Test Procedure:

The sample is heated to a specified isothermal temperature (e.g., 200°C) under an inert

nitrogen atmosphere.

Once the temperature has stabilized, the atmosphere is switched to pure oxygen at a

constant flow rate.

The time from the introduction of oxygen until the onset of the exothermic oxidation peak

is recorded as the Oxidative Induction Time. A longer OIT indicates better oxidative

stability.

Yellowness Index (YI) - ASTM E313
This practice provides a method for calculating the yellowness index of plastics from

spectrophotometric data.

Sample Preparation: Polymer samples are typically prepared as flat plaques of a specified

thickness.

Instrumentation: A spectrophotometer or colorimeter capable of measuring tristimulus values

(X, Y, Z) is used.

Test Procedure:

The instrument is calibrated using a standard white reference.

The spectral reflectance or transmittance of the polymer sample is measured.

The tristimulus values are used to calculate the Yellowness Index using the formula

specified in the ASTM E313 standard. A lower YI value indicates less yellowing and better

color stability.
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Thermogravimetric Analysis (TGA)
TGA is used to determine the thermal stability of a material by measuring its weight loss as a

function of temperature in a controlled atmosphere.

Sample Preparation: A small, accurately weighed sample of the polymer is placed in a TGA

pan.

Instrumentation: A thermogravimetric analyzer, which includes a precision balance and a

furnace, is used.

Test Procedure:

The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

The weight of the sample is continuously monitored as the temperature increases.

The temperature at which a significant weight loss occurs is identified as the onset of

decomposition, indicating the thermal stability of the material.

Visualization of Concepts
Polymer Degradation and Stabilization Workflow
The following diagram illustrates the general process of polymer degradation and the role of

antioxidants in inhibiting this process.

Polymer Degradation & Stabilization

Polymer Free Radicals (R•, ROO•)Initiation

Heat, Oxygen, UV Light

Degraded Polymer
(Chain Scission, Crosslinking)

Propagation

Stable Products

Scavenging

Antioxidant (AH)
Termination
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Click to download full resolution via product page

Caption: Workflow of polymer degradation and the intervention of antioxidants.

Head-to-Head Characteristic Comparison
This diagram provides a logical comparison of the key characteristics of Cyanox CY 1790 and

BHT.

Cyanox CY 1790 vs. BHT: Key Characteristics

Cyanox CY 1790

BHT

High Molecular Weight

Low Volatility High Thermal Stability

Low Molecular Weight

High Volatility Moderate Thermal Stability

Potential for Discoloration

Performance Trade-off

Minimal Color Contribution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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